1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1-methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C13H12N4O/c1-9-3-5-10(6-4-9)18-13-11-7-16-17(2)12(11)14-8-15-13/h3-8H,1-2H3
• InChI Key: VQWYSFXUQTXYAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=NC=NC3=C2C=NN3C
• Molecular Formula: C13H12N4O
• Molecular Weight: 240.26 g/mol

Description

1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine, also known as MPP, is a heterocyclic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. MPP belongs to the class of pyrazolopyrimidines, which have been reported to exhibit a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of 1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes or proteins. 1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. This inhibition results in the accumulation of DNA damage and ultimately leads to cell death. 1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine has also been reported to inhibit the activity of NF-κB, a transcription factor involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects
1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine has been reported to exhibit several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the growth of microbial pathogens. 1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine has also been reported to have a neuroprotective effect and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine is a relatively stable compound that can be easily synthesized and purified. It has been reported to exhibit good solubility in organic solvents and aqueous solutions, which makes it suitable for use in various in vitro and in vivo models. However, 1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine has also been reported to exhibit some limitations, such as low aqueous solubility and poor bioavailability. These limitations may affect its efficacy in certain applications and require further optimization.

Future Directions

There are several future directions for the research and development of 1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine. One potential direction is the optimization of its synthesis method to improve its purity and yield. Another direction is the investigation of its efficacy in combination with other therapeutic agents. Additionally, the development of novel drug delivery systems may improve its bioavailability and enhance its therapeutic potential. Further studies are also needed to elucidate its mechanism of action and to explore its potential applications in other fields, such as neurodegenerative diseases and infectious diseases.
Conclusion
In conclusion, 1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine is a heterocyclic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. Its synthesis method has been optimized to yield high purity and good yields. 1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine has been reported to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. Its mechanism of action is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes or proteins. 1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine has several advantages and limitations for lab experiments, and there are several future directions for its research and development.

Synthesis Methods

The synthesis of 1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine involves the reaction of 4-methylphenol with 1,3-dimethyl-2-nitrobenzene, which is followed by reduction of the nitro group to an amino group. This intermediate is then reacted with 1-methylpyrazol-5-carboxylic acid to form the final product, 1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine. The synthesis of 1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine has been reported in several research articles and has been optimized to yield high purity and good yields.

Scientific Research Applications

1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine has been extensively studied for its potential as a therapeutic agent. It has been reported to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. 1-Methyl-4-(4-methylphenoxy)pyrazolo[3,4-d]pyrimidine has been tested in various in vitro and in vivo models, and its efficacy has been demonstrated in several studies.